Cas no 896304-66-8 (6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3-nitrobenzoate)

• Product Name: 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3-nitrobenzoate
• CAS No: 896304-66-8
• MF: C₁₇H₁₂N₂O₆S₂
• MW: 404.416981697083
• CID: 5981555
• PubChem ID: 7267894
• Update Time: 2025-06-14

6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3-nitrobenzoate
• [6-[(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3-nitrobenzoate
• 4H-Pyran-4-one, 2-[[(4-methyl-2-thiazolyl)thio]methyl]-5-[(3-nitrobenzoyl)oxy]-
• 6-(((4-methylthiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3-nitrobenzoate
• 6-{[(4-methyl-1,3-thiazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3-nitrobenzoate
• 896304-66-8
• SR-01000022768-1
• SR-01000022768
• AKOS024268596
• F2566-0071

• Inchi： 1S/C17H12N2O6S2/c1-10-8-26-17(18-10)27-9-13-6-14(20)15(7-24-13)25-16(21)11-3-2-4-12(5-11)19(22)23/h2-8H,9H2,1H3
• InChI Key： AWZULFJVRFLSEC-UHFFFAOYSA-N
• SMILES： C1(CSC2=NC(C)=CS2)OC=C(OC(=O)C2=CC=CC([N+]([O-])=O)=C2)C(=O)C=1

Computed Properties

• Exact Mass: 404.01367845g/mol
• Monoisotopic Mass: 404.01367845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 165Ų

Additional information on 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3-nitrobenzoate

6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3-nitrobenzoate (CAS No. 896304-66-8): A Comprehensive Overview of Its Properties and Applications

The compound 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3-nitrobenzoate (CAS No. 896304-66-8) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and material science. This molecule, characterized by its unique structural features, combines a 4-methyl-1,3-thiazole moiety with a 4-oxo-4H-pyran core, further esterified with a 3-nitrobenzoate group. Such a configuration imparts distinct physicochemical properties, making it a subject of interest for researchers exploring novel bioactive compounds and advanced materials.

In recent years, the demand for heterocyclic compounds like 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3-nitrobenzoate has surged, particularly in the context of drug discovery and development. The thiazole and pyran rings are known for their pharmacological versatility, often associated with antimicrobial, anti-inflammatory, and anticancer activities. This has led to increased searches for "thiazole derivatives in medicine" and "pyran-based bioactive molecules," reflecting the growing curiosity among scientists and industry professionals.

The 3-nitrobenzoate ester group in this compound adds another layer of functionality, contributing to its potential as a prodrug or a synthetic intermediate. Researchers are particularly intrigued by its role in enhancing solubility and bioavailability, topics frequently searched in relation to "ester prodrug design" and "nitroaromatic compounds in synthesis." These keywords highlight the compound's relevance in optimizing drug delivery systems, a hot topic in pharmaceutical sciences.

From a synthetic chemistry perspective, CAS No. 896304-66-8 represents a fascinating case study in multicomponent reactions and regioselective modifications. The presence of both sulfur and nitrogen heteroatoms opens doors for diverse chemical transformations, aligning with the current trend of "green chemistry approaches to heterocycles" and "sustainable synthesis of complex molecules." Such trends are often explored in academic and industrial settings, driving the compound's visibility in research databases and patent literature.

Beyond pharmaceuticals, 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3-nitrobenzoate has potential applications in materials science. Its conjugated system and nitro group make it a candidate for studies on "organic electronic materials" and "photoactive compounds," areas gaining traction due to the rise of flexible electronics and renewable energy technologies. This interdisciplinary appeal further underscores its importance in contemporary research.

In conclusion, 6-{(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3-nitrobenzoate (CAS No. 896304-66-8) stands as a multifaceted compound with broad implications across chemistry and biology. Its structural complexity and functional diversity align with current scientific priorities, making it a valuable subject for ongoing and future investigations. As interest in "tailored heterocyclic scaffolds" and "multifunctional chemical entities" continues to grow, this compound is poised to remain a key player in innovative research endeavors.